![molecular formula C13H15ClN2O2 B6265139 (R)-Methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate hydrochloride CAS No. 115524-39-5](/img/no-structure.png)
(R)-Methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate hydrochloride
Overview
Description
“Methyl (3R)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate hydrochloride” is a chemical compound with the molecular formula C20H18N2O4.ClH . It is an intermediate in the synthesis of Tadalafil , a medication used for the treatment of erectile dysfunction .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the reaction of D-tryptophan methyl ester hydrochloride and piperonal chloride in redistilled tetrahydrofuran, followed by the addition of trifluoroacetic acid . The reaction is stirred at 30 °C for 10 hours under the protection of nitrogen. Sodium triacetoxyborohydride is then added and the reaction continues for 3 hours .Molecular Structure Analysis
The molecular structure of this compound includes a pyrido[3,4-b]indole ring system, which is a type of heterocyclic compound . The presence of the indole scaffold in this compound is significant, as indole derivatives play a crucial role in pharmaceutical compounds .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve several steps. For instance, it can be used as a reactant for the preparation of various inhibitors, such as nitric oxide synthesis (nNOS) inhibitors, protein kinase c alpha (PKCα) inhibitors, and inhibitors of the C-terminal domain of RNA polymerase II .Scientific Research Applications
MPC-HCl has a wide range of applications in scientific research. It has been used in laboratory experiments to study the mechanisms of action of various drugs and compounds. It has also been used to study the biochemical and physiological effects of certain compounds, such as the effects of certain anti-cancer drugs on cancer cells. Additionally, MPC-HCl has been used to study the effects of certain drugs on the central nervous system, and to study the effects of certain compounds on the cardiovascular system.
Mechanism of Action
Mode of Action
Like other indole derivatives, it may interact with various proteins or enzymes in the body, leading to changes in their function .
Biochemical Pathways
Indole derivatives are known to be involved in a wide range of biological processes, but the specific pathways influenced by this compound need further investigation .
Pharmacokinetics
The compound is a solid under normal conditions and is slightly soluble in DMSO and methanol . Its bioavailability, metabolism, and excretion patterns remain to be determined.
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, it should be stored under an inert atmosphere (nitrogen or argon) at 2-8°C to maintain its stability .
Advantages and Limitations for Lab Experiments
MPC-HCl has several advantages for laboratory experiments. It is easy to synthesize and can be produced in high yields. Additionally, it is relatively inexpensive and can be stored for long periods of time. Furthermore, MPC-HCl has a wide range of biochemical and physiological effects, which makes it useful for studying the effects of various drugs and compounds on the body.
However, MPC-HCl also has several limitations for laboratory experiments. It is a synthetic compound, which means that it may not be as effective as naturally occurring compounds. Additionally, it has a relatively short half-life, which means that it may not be suitable for long-term experiments. Finally, MPC-HCl has a narrow range of effects, which means that it may not be suitable for studying the effects of certain compounds.
Future Directions
MPC-HCl has a wide range of potential applications in scientific research. In the future, it could be used to study the effects of certain drugs on the central nervous system, or to study the effects of certain compounds on the cardiovascular system. Additionally, MPC-HCl could be used to study the effects of certain drugs on cancer cells, or to study the effects of certain compounds on the growth and death of cells. Finally, MPC-HCl could be used to study the effects of certain drugs on the metabolism of certain enzymes and proteins, or to study the effects of certain compounds on the activity of certain enzymes and proteins.
Synthesis Methods
MPC-HCl can be synthesized using a variety of methods. The most common synthesis method is the reaction of pyrido[3,4-b]indole-3-carboxylic acid (PICA) with methyl chloroformate in the presence of a base, such as sodium hydroxide. This reaction produces methyl (3R)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate hydrochloride in high yields. Other methods for synthesizing MPC-HCl include the reaction of PICA with other methyl esters, such as methyl acetate, or the reaction of PICA with other chloroformates, such as ethyl chloroformate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3R)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate hydrochloride involves the condensation of 2-aminobenzaldehyde with methyl acetoacetate to form 2-(1-methyl-2-oxoethylideneamino)benzene-1-carboxylic acid. This intermediate is then cyclized with tryptamine to form the target compound.", "Starting Materials": [ "2-aminobenzaldehyde", "methyl acetoacetate", "tryptamine", "hydrochloric acid", "sodium hydroxide", "ethanol", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzaldehyde (1.0 equiv) and methyl acetoacetate (1.2 equiv) in ethanol and add a catalytic amount of hydrochloric acid. Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add sodium hydroxide solution to adjust the pH to 9-10. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the intermediate 2-(1-methyl-2-oxoethylideneamino)benzene-1-carboxylic acid in ethanol and add tryptamine (1.2 equiv). Heat the mixture under reflux for 6 hours.", "Step 4: Cool the reaction mixture to room temperature and add hydrochloric acid to adjust the pH to 2-3. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 5: Purify the crude product by recrystallization from ethanol to obtain methyl (3R)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate hydrochloride as a white solid." ] } | |
CAS RN |
115524-39-5 |
Molecular Formula |
C13H15ClN2O2 |
Molecular Weight |
266.72 g/mol |
IUPAC Name |
methyl (3R)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride |
InChI |
InChI=1S/C13H14N2O2.ClH/c1-17-13(16)11-6-9-8-4-2-3-5-10(8)15-12(9)7-14-11;/h2-5,11,14-15H,6-7H2,1H3;1H/t11-;/m1./s1 |
InChI Key |
JQYBNWMURCUTIC-RFVHGSKJSA-N |
Isomeric SMILES |
COC(=O)[C@H]1CC2=C(CN1)NC3=CC=CC=C23.Cl |
Canonical SMILES |
COC(=O)C1CC2=C(CN1)NC3=CC=CC=C23.Cl |
Purity |
95 |
Origin of Product |
United States |
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